Cas no 126355-37-1 (1-ethoxy-1H-Imidazole)

• Product Name: 1-ethoxy-1H-Imidazole
• CAS No: 126355-37-1
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 1103674
• PubChem ID: 3815260
• Update Time: 2025-05-22

1-ethoxy-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-1H-Imidazole
• MFCD01871522
• Imidazol-Alkoholat
• SCHEMBL5910853
• 5P-074
• AKOS006275984
• 1-ethoxyimidazole
• 126355-37-1

• Inchi： 1S/C5H8N2O/c1-2-8-7-4-3-6-5-7/h3-5H,2H2,1H3
• InChI Key： CYLWXTCHTYMIHB-UHFFFAOYSA-N
• SMILES： O(CC)N1C=NC=C1

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27Ų

Additional information on 1-ethoxy-1H-Imidazole

1-Ethoxy-1H-Imidazole: A Comprehensive Overview

The compound with CAS No 126355-37-1, commonly referred to as 1-ethoxy-1H-imidazole, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the imidazole ring—a five-membered aromatic ring containing two nitrogen atoms—with an ethoxy group (-OCH₂CH₃) attached at the 1-position. The combination of these functional groups imparts distinctive chemical properties, making 1-ethoxy-1H-imidazole a versatile molecule with potential applications in drug design, catalysis, and materials synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-ethoxy-1H-imidazole through various methodologies. One notable approach involves the reaction of 1H-imidazole with ethylating agents under specific conditions, such as the use of alkyl halides in the presence of a base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, researchers have explored alternative routes, including microwave-assisted synthesis and enzymatic catalysis, which offer environmentally friendly alternatives to traditional methods.

The chemical properties of 1-ethoxy-1H-imidazole are largely influenced by its molecular structure. The imidazole ring is known for its aromaticity and ability to act as a weak base due to the lone pair of electrons on the nitrogen atoms. The presence of the ethoxy group introduces electron-donating effects, which can modulate the electronic properties of the molecule. This makes 1-ethoxy-1H-imidazole a promising candidate for applications in coordination chemistry, where its ability to act as a ligand can be exploited to form metal complexes with unique catalytic properties.

In terms of biological activity, 1-ethoxy-1H-imidazole has shown potential as a scaffold for drug development. Its structure resembles certain bioactive molecules, such as histamine receptor antagonists and kinase inhibitors, suggesting that it could serve as a lead compound for designing novel therapeutic agents. Recent studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against various enzymes, including tyrosine kinases and histone deacetylases (HDACs). These findings highlight its potential in the field of medicinal chemistry.

Moreover, 1-ethoxy-1H-imidazole has been investigated for its role in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances the catalytic efficiency and selectivity. Additionally, its fluorescent properties have been explored for applications in sensors and imaging agents.

From an environmental perspective, understanding the fate and toxicity of 1-ethoxy-1H-imidazole is crucial for its safe handling and application. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to assess its potential ecotoxicological effects on aquatic organisms and soil ecosystems.

In conclusion, CAS No 126355-37-1, or 1-ethoxy-1H-imidazole, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers aiming to develop new materials, drugs, and catalysts. As ongoing studies continue to uncover its potential uses and properties, this compound is poised to play an increasingly important role in modern chemistry.